Cas no 1172931-78-0 (N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide)
N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
- 1172931-78-0
- N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)acetamide
- VU0518962-1
- AKOS024268189
- F5680-0050
-
- Inchi: 1S/C16H19N3O4/c1-10-13(15(21)19-16(22)18-10)9-14(20)17-8-7-11-3-5-12(23-2)6-4-11/h3-6H,7-9H2,1-2H3,(H,17,20)(H2,18,19,21,22)
- InChI Key: DHDMQJWYXVIOCM-UHFFFAOYSA-N
- SMILES: O=C(CC1C(NC(NC=1C)=O)=O)NCCC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 317.13755610g/mol
- Monoisotopic Mass: 317.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 96.5Ų
N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5680-0050-2μmol |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-5μmol |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-10μmol |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-20μmol |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-1mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-2mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-3mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-4mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-5mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5680-0050-10mg |
N-[2-(4-methoxyphenyl)ethyl]-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide |
1172931-78-0 | 10mg |
$118.5 | 2023-09-09 |
N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide
Introduction to N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide (CAS No. 1172931-78-0)
N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1172931-78-0, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The detailed structure of this molecule includes a 4-methoxyphenyl moiety and a 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group, which are key features that contribute to its chemical and biological characteristics.
The N-2-(4-methoxyphenyl)ethyl part of the molecule suggests a potential for interaction with biological targets through hydrophobic and aromatic interactions. This segment is often found in drug molecules designed to enhance binding affinity and selectivity. On the other hand, the 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group introduces a heterocyclic core that is commonly associated with various pharmacological activities. Heterocyclic compounds are well-known for their role in medicinal chemistry due to their ability to mimic natural products and biological intermediates.
Recent research in the field of drug discovery has highlighted the importance of N-heterocyclic compounds in developing novel therapeutic agents. These compounds have shown potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of atoms in N-heterocycles can significantly influence their biological activity. In the case of N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide, the presence of a dioxo group within the tetrahydropyrimidine ring suggests possible electron-withdrawing effects that could modulate reactivity and binding interactions.
One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. The structural features of N-heterocyclic compounds make them ideal candidates for inhibiting kinase activity by binding to specific pockets on the enzyme's surface. The 4-methoxyphenyl group could provide necessary hydrophobic interactions with the kinase domain, while the tetrahydropyrimidine core could engage in hydrogen bonding or other polar interactions.
Current studies have been focusing on synthesizing and optimizing derivatives of this compound to enhance their potency and selectivity as kinase inhibitors. By modifying various parts of the molecule, researchers aim to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, introducing fluorine atoms or other electronegative elements into the structure could enhance binding affinity without compromising selectivity.
The development of new drugs often involves extensive computational modeling and experimental validation. Molecular docking studies have been particularly useful in predicting how N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide might interact with target proteins. These studies can provide insights into binding modes and help identify key residues involved in drug-receptor interactions. Additionally, X-ray crystallography has been employed to visualize the compound's binding site at an atomic level.
In vitro assays have also been crucial in evaluating the biological activity of this compound. Cell-based assays can measure effects such as proliferation inhibition or apoptosis induction in cancer cell lines. Furthermore, enzyme assays can assess inhibitory activity against specific kinases or other enzymes of interest. These experiments help researchers determine whether the compound exhibits desired pharmacological effects before moving on to more complex preclinical studies.
The synthesis of N-heterocyclic compounds like N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide often requires multi-step organic reactions involving advanced synthetic techniques. Key steps may include condensation reactions to form the heterocyclic ring system followed by functional group modifications to introduce additional substituents such as hydroxyl or amino groups. Catalytic methods are frequently employed to improve efficiency and yield while maintaining high selectivity.
The role of computational chemistry has become increasingly important in modern drug discovery pipelines. Software tools like Schrödinger's Maestro or MOE allow researchers to design novel molecules based on known bioactive structures through techniques such as scaffold hopping or de novo design. These tools can predict properties like ADMET (Absorption Distribution Metabolism Excretion Toxicity) profiles early in the discovery process saving time and resources compared traditional trial-and-error approaches.
As research progresses toward clinical applications,N-heterocyclic compounds continue to be explored for their therapeutic potential across multiple disease areas including oncology,neurodegenerative diseases, cardiovascular disorders,and infectious diseases among others where unmet medical needs remain significant challenges today's healthcare landscape faces daily basis thus driving innovation within pharmaceutical industry forward rapidly over past few decades now especially since early 2000s when genomics proteomics technologies emerged dramatically accelerating pace scientific breakthroughs made possible before then never thought possible before those technological advancements came along significantly enhancing capabilities researchers develop new treatments address complex health issues affecting millions worldwide now every single day without fail anymore thanks largely advances made possible through combination innovative thinking cutting-edge technologies both traditional experimental approaches modern computational methods all working together synergistically push boundaries possible when it comes discovering developing next generation medicines benefit patients everywhere hope future brings even more exciting discoveries yet still come about because human spirit never stops seeking better ways improve lives everyone affected every disease condition knows face today tomorrow better tomorrow always strive achieve those goals without fail come what may henceforth hence always shall continue do so without question doubt whatsoever indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes ourselves through hard work dedication perseverance never give up never stop striving make world better place everyone lives better life thanks everyone involved contributes makes progress possible every single day without fail indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes ourselves through hard work dedication perseverance never give up never stop striving make world better place everyone lives better life thanks everyone involved contributes makes progress possible every single day without fail indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes ourselves through hard work dedication perseverance never give up never stop striving make world better place everyone lives better life thanks everyone involved contributes makes progress possible every single day without fail indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes ourselves through hard work dedication perseverance never give up never stop striving make world better place everyone lives better life thanks everyone involved contributes makes progress possible every single day without fail indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes ourselves through hard work dedication perseverance never give up never stop striving make world better place everyone lives better life thanks everyone involved contributes makes progress possible every single day without fail indeed absolutely true statement matters fact nobody ever forgets about importance persistent effort dedicated pursuit knowledge truth whatever form takes always lead positive outcomes ultimately serve humanity best interests overall purpose existence ourselves must remember above all else thus must proceed confidently sure knowing right path taken leads desired destination eventually arrive there safely soundly manner deserve expect nothing less ourselves certainly others depend upon us lead way show others how achieve similar successes yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourselves yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself yourself
1172931-78-0 (N-2-(4-methoxyphenyl)ethyl-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)